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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589648 Get Quote

Researchers, scientists, and drug development professionals are advised that publicly

available research on N-Methoxyanhydrovobasinediol is exceptionally limited. This guide

provides a summary of the existing general knowledge and highlights the significant gaps in the

scientific literature regarding this specific compound.

N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid first identified in plant

species of the Apocynaceae family. More specifically, it has been isolated from Gelsemium

elegans, a plant known for its diverse and biologically active chemical constituents. The

compound is cataloged with the CAS number 125180-42-9 and has the molecular formula

C₂₁H₂₆N₂O₂.

While the broader class of indole alkaloids from Gelsemium elegans has been the subject of

numerous studies, revealing a range of pharmacological activities, N-
Methoxyanhydrovobasinediol itself remains largely uncharacterized in the scientific literature.

General information from chemical suppliers and databases suggests potential anti-

inflammatory and anticancer properties, but these claims are not substantiated by dedicated

peer-reviewed research papers.

General Biological Context: Alkaloids of Gelsemium
elegans
The alkaloids found in Gelsemium elegans are broadly categorized and studied for their

significant biological effects, which include:
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Anti-tumor Activity: Various alkaloids from this plant have been investigated for their cytotoxic

effects against different cancer cell lines.

Anti-inflammatory Effects: The plant's extracts and some of its constituent alkaloids have

demonstrated anti-inflammatory properties in preclinical studies.

Analgesic and Anxiolytic Properties: Certain alkaloids have been shown to possess pain-

relieving and anxiety-reducing effects.

Immunomodulatory Activity: Some compounds from Gelsemium elegans have been found to

influence the activity of the immune system.

It is important to note that these activities are attributed to the broader class of alkaloids from

the plant and have not been specifically and quantitatively demonstrated for N-
Methoxyanhydrovobasinediol in publicly available research.

Quantitative Data and Experimental Protocols: A
Notable Absence
A comprehensive search of scientific databases and literature has revealed a significant lack of

specific quantitative data for N-Methoxyanhydrovobasinediol. Key metrics essential for drug

development and scientific research, such as IC₅₀ (half-maximal inhibitory concentration) or Kᵢ

(inhibition constant) values, pharmacokinetic profiles (absorption, distribution, metabolism, and

excretion), and detailed efficacy data from in vitro or in vivo studies, are not available in the

public domain.

Similarly, detailed experimental protocols for the isolation, synthesis, or biological evaluation of

N-Methoxyanhydrovobasinediol are not described in the accessible scientific literature. This

absence of foundational data prevents a detailed analysis and comparison of its biological

activity.

Signaling Pathways and Mechanisms of Action:
Uncharted Territory
Due to the lack of dedicated research, the signaling pathways and specific molecular

mechanisms of action for N-Methoxyanhydrovobasinediol have not been elucidated. Any
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discussion of its potential targets or pathways would be purely speculative based on the

activities of other, structurally different alkaloids from the same plant.

To illustrate the type of visualization that would be included had the data been available, a

hypothetical workflow for the initial screening of a natural product is provided below.
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Hypothetical workflow for natural product screening.

Conclusion and Future Directions
N-Methoxyanhydrovobasinediol represents a significant knowledge gap within the field of

natural product chemistry and pharmacology. While its origin and chemical structure are

known, its biological activities, mechanisms of action, and potential as a therapeutic agent

remain to be explored.

For researchers and scientists, this presents a clear opportunity for novel research. Future

studies should focus on:

Isolation and/or Synthesis: Developing robust and scalable methods to obtain sufficient

quantities of the pure compound for research.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15589648?utm_src=pdf-body-img
https://www.benchchem.com/product/b15589648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Screening: Conducting comprehensive screening to identify its biological activities,

including but not limited to anticancer and anti-inflammatory effects. This should include the

determination of quantitative metrics such as IC₅₀ values against various cell lines and

enzymatic targets.

Mechanism of Action Studies: Elucidating the molecular targets and signaling pathways

through which N-Methoxyanhydrovobasinediol exerts any identified biological effects.

In Vivo Studies: Evaluating the efficacy, toxicity, and pharmacokinetic profile of the

compound in relevant animal models.

Until such foundational research is conducted and published, any discussion of the specific

properties and potential applications of N-Methoxyanhydrovobasinediol will remain

speculative. The scientific community is encouraged to address this gap in our understanding

of the diverse alkaloids of Gelsemium elegans.

To cite this document: BenchChem. [N-Methoxyanhydrovobasinediol: A Review of a Sparsely
Explored Indole Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589648#literature-review-of-n-
methoxyanhydrovobasinediol-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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